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Compound of Interest

Compound Name: C4-ceramide

Cat. No.: B15286528 Get Quote

Essential Safety and Handling Guide for C4-
Ceramide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of C4-ceramide (N-butyroyl-D-erythro-sphingosine). Adherence

to these guidelines is critical to ensure a safe laboratory environment and the integrity of your

research.

Physicochemical and Safety Data
The following tables summarize the key quantitative data for C4-ceramide, providing a quick

reference for its physical properties and safety information.

Table 1: Physicochemical Properties of C4-Ceramide
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Property Value Source

Molecular Formula C₂₂H₄₃NO₃ Multiple Sources

Molecular Weight 369.6 g/mol PubChem[1]

Appearance Solid Sigma-Aldrich

Solubility
DMF: ~20 mg/mL, DMSO: ~20

mg/mL, Ethanol: ~30 mg/mL
Cayman Chemical[2]

Storage Temperature -20°C
Sigma-Aldrich, Avanti Polar

Lipids[3]

Table 2: Hazard Identification and Safety Precautions

Hazard Statement Precautionary Statement Pictogram

The toxicological properties of

this product have not been

fully investigated.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash hands thoroughly

after handling. Do not eat,

drink or smoke when using this

product.

As the toxicological properties have not been fully investigated, C4-ceramide should be

handled with care, assuming it is potentially hazardous.

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is mandatory when handling C4-ceramide:

Eye Protection: Chemical safety glasses with side shields or goggles are required.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile, neoprene) must be

worn. Inspect gloves prior to use.
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Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there

is a risk of splashing, consider additional protection such as a chemical-resistant apron.

Respiratory Protection: If working with the powdered form for extended periods or in a poorly

ventilated area, a NIOSH-approved respirator with an appropriate particulate filter is

recommended.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential to maintain the stability of C4-
ceramide and ensure the safety of laboratory personnel.

Handling Protocol
Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment and reagents readily available.

Weighing: If weighing the solid form, perform this in a chemical fume hood or a ventilated

balance enclosure to minimize inhalation of dust particles.

Dissolving: When preparing solutions, add the solvent to the C4-ceramide slowly. As it is

soluble in organic solvents like DMSO, DMF, and ethanol, ensure these are handled in a

well-ventilated area, away from ignition sources.[2]

Aliquoting: For frequent use, it is recommended to aliquot the stock solution into smaller,

single-use vials to avoid repeated freeze-thaw cycles.

Spill Management: In case of a spill, immediately cordon off the area. For a small spill of the

solid, carefully sweep it up, avoiding dust generation, and place it in a sealed container for

disposal. For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place

it in a sealed container for disposal. Clean the spill area with an appropriate solvent.

Storage Protocol
Short-term and Long-term Storage: C4-ceramide should be stored at -20°C.[3]

Container: Keep the container tightly closed and store it in a dry and well-ventilated place.
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Incompatibilities: Avoid storage with strong oxidizing agents.

Disposal Plan
Proper disposal of C4-ceramide and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused C4-ceramide as hazardous waste. Contact your

institution's environmental health and safety (EHS) office for specific guidelines.

Contaminated Materials: Any materials that have come into contact with C4-ceramide, such

as pipette tips, gloves, and empty containers, should be considered contaminated and

disposed of as hazardous waste.

Solutions: Solutions of C4-ceramide in organic solvents should be collected in a designated,

labeled hazardous waste container for proper disposal by the EHS office. Do not pour down

the drain.

Experimental Protocol: Induction of Apoptosis in
Cell Culture
The following is a representative protocol for inducing apoptosis in a cell line (e.g., HeLa or

Jurkat cells) using a short-chain ceramide like C4-ceramide. This protocol is based on

established methods for studying ceramide-induced apoptosis.

Cell Seeding: Plate cells in a suitable culture vessel (e.g., 96-well plate for viability assays,

larger plates for protein or DNA analysis) at a density that will allow for optimal growth and

treatment.

Preparation of C4-Ceramide Stock Solution: Prepare a concentrated stock solution of C4-
ceramide in an appropriate solvent such as DMSO or ethanol.

Treatment: The following day, dilute the C4-ceramide stock solution to the desired final

concentrations in the cell culture medium. Remove the existing medium from the cells and

replace it with the medium containing C4-ceramide. Include a vehicle control (medium with

the same concentration of solvent used to dissolve the C4-ceramide).
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Incubation: Incubate the cells for a predetermined time course (e.g., 6, 12, 24 hours).

Apoptosis Assessment: Analyze the cells for markers of apoptosis using established assays

such as:

Annexin V/Propidium Iodide Staining: To detect early and late apoptotic cells via flow

cytometry.

Caspase Activity Assays: To measure the activity of key executioner caspases (e.g.,

caspase-3, -7).

TUNEL Assay: To detect DNA fragmentation.

Western Blotting: To analyze the expression of apoptosis-related proteins (e.g., Bcl-2

family members, cleaved PARP).

Visualizations
Workflow for Safe Handling of C4-Ceramide
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Safe Handling Workflow for C4-Ceramide
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Caption: A workflow diagram illustrating the key steps for the safe handling of C4-ceramide.

Simplified C4-Ceramide Induced Apoptosis Signaling
Pathway
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Simplified C4-Ceramide Induced Apoptosis Pathway
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Caption: A simplified diagram showing C4-ceramide's role in initiating an apoptotic signaling

cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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